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Compound of Interest

Compound Name:
(2,5-Difluoro-4-

formylphenyl)boronic acid

CAS No.: 1228828-19-0

Cat. No.: B1435610

Get Quote

(2,5-Difluoro-4-formylphenyl)boronic acid is a multifunctional organoboron compound that

has emerged as a critical building block for researchers in drug discovery and organic

synthesis. Its structure is distinguished by a phenylboronic acid core strategically decorated

with three key functional groups: a boronic acid moiety, two fluorine atoms, and a formyl

(aldehyde) group. This unique combination of features makes it an exceptionally versatile

reagent.

The boronic acid group is paramount for its participation in palladium-catalyzed cross-coupling

reactions, most notably the Suzuki-Miyaura reaction, which is one of the most powerful and

widely used methods for constructing carbon-carbon bonds.[1] The difluoro substitution pattern

is particularly significant in medicinal chemistry; the incorporation of fluorine atoms can

profoundly influence a molecule's pharmacokinetic and pharmacodynamic properties, including

metabolic stability, lipophilicity, and binding affinity. Finally, the formyl group serves as a

valuable synthetic handle, allowing for a wide array of subsequent chemical transformations

such as reductive amination, oxidation, or olefination, thereby enabling the rapid diversification

of complex molecular scaffolds.
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This guide provides an in-depth technical overview of (2,5-Difluoro-4-formylphenyl)boronic
acid, detailing its physicochemical properties, outlining a representative experimental protocol

for its application in Suzuki-Miyaura coupling, and discussing its strategic importance in the

development of novel therapeutics.

Physicochemical and Safety Profile
The fundamental properties of (2,5-Difluoro-4-formylphenyl)boronic acid are summarized

below. Adherence to the specified storage and handling guidelines is crucial for maintaining the

reagent's integrity and ensuring laboratory safety.

Key Properties
Property Value Source(s)

Molecular Weight 185.92 g/mol [2]

Molecular Formula C₇H₅BF₂O₃ [2]

CAS Number 1228828-19-0 [2]

Appearance Solid

Typical Purity ≥95% [2]

Storage Conditions
Store under inert atmosphere

at 2-8°C
[2]

Safety and Handling
(2,5-Difluoro-4-formylphenyl)boronic acid is classified as an irritant. Proper laboratory safety

protocols must be strictly followed.

Hazard Statements: Causes skin irritation (H315), causes serious eye irritation (H319), and

may cause respiratory irritation (H335).[3]

Precautionary Measures:

Handle only in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of dust.[3][4]
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Wear appropriate personal protective equipment (PPE), including chemical-resistant

gloves, safety goggles with side shields, and a lab coat.[4][5]

Avoid contact with skin and eyes. In case of contact, rinse immediately and thoroughly

with water.[5]

Wash hands thoroughly after handling.[4]

Store the container tightly closed in a dry, cool place away from incompatible materials

such as strong oxidizing agents.[6]

Application in Suzuki-Miyaura Cross-Coupling
Reactions
The primary utility of (2,5-Difluoro-4-formylphenyl)boronic acid lies in its function as a

coupling partner in the Suzuki-Miyaura reaction. This reaction facilitates the formation of a

biaryl linkage, a common motif in many pharmaceutical agents.

Mechanistic Overview
The Suzuki-Miyaura reaction is a palladium-catalyzed process involving an organoboron

compound (the boronic acid) and an organohalide. The generally accepted catalytic cycle

proceeds through three fundamental steps:

Oxidative Addition: The active Pd(0) catalyst reacts with the organohalide (Ar¹-X) to form a

Pd(II) complex.

Transmetalation: The boronic acid (Ar²-B(OH)₂), activated by a base, transfers its organic

group (Ar²) to the palladium center, displacing the halide.

Reductive Elimination: The two organic groups (Ar¹ and Ar²) on the palladium complex

couple and are eliminated, forming the new C-C bond (Ar¹-Ar²) and regenerating the active

Pd(0) catalyst.
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Figure 1: Catalytic Cycle of the Suzuki-Miyaura Reaction
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A simplified representation of the Suzuki-Miyaura catalytic cycle.

Detailed Experimental Protocol
This protocol describes a representative coupling of (2,5-Difluoro-4-formylphenyl)boronic
acid with a generic aryl bromide (e.g., 4-bromoanisole).
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Materials:

(2,5-Difluoro-4-formylphenyl)boronic acid (1.2 equiv.)

Aryl Bromide (1.0 equiv.)

Palladium(II) acetate (Pd(OAc)₂, 2 mol%)

SPhos (4 mol%)

Potassium carbonate (K₂CO₃, 3.0 equiv.)

1,4-Dioxane

Water

Reaction vessel (e.g., Schlenk tube or microwave vial)

Magnetic stirrer and heat source

Workflow Visualization:
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Figure 2: Experimental Workflow for Suzuki-Miyaura Coupling
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A generalized workflow for performing the Suzuki-Miyaura reaction.
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Step-by-Step Methodology:

Vessel Preparation: To a dry reaction vessel equipped with a magnetic stir bar, add the aryl

bromide (1.0 equiv.), (2,5-Difluoro-4-formylphenyl)boronic acid (1.2 equiv.), potassium

carbonate (3.0 equiv.), Pd(OAc)₂ (0.02 equiv.), and SPhos (0.04 equiv.).

Expertise Note: Using a slight excess of the boronic acid component is a common strategy

to drive the reaction to completion, accounting for potential competitive side reactions like

protodeboronation. The choice of SPhos as a ligand is driven by its effectiveness in

promoting the oxidative addition of challenging aryl bromides.

Inerting the Atmosphere: Seal the vessel with a septum or cap. Evacuate the vessel and

backfill with an inert gas (e.g., nitrogen or argon). Repeat this cycle three times.

Causality: The Pd(0) catalyst is sensitive to oxygen and can be deactivated through

oxidation. Establishing an inert atmosphere is critical for catalytic turnover and achieving

high yields.

Solvent Addition: Prepare a solvent mixture of 1,4-dioxane and water (typically a 4:1 to 10:1

ratio). Degas the solvent by bubbling inert gas through it for 15-20 minutes. Add the

degassed solvent to the reaction vessel via syringe.

Causality: The presence of water is essential for dissolving the inorganic base (K₂CO₃)

and facilitating the transmetalation step. Dioxane is an excellent solvent for the organic

reagents and palladium complexes.

Reaction Execution: Place the sealed vessel in a preheated oil bath or heating block

(typically 80-100 °C). Stir the reaction mixture vigorously for the prescribed time (2-24

hours), monitoring progress by TLC or LC-MS.

Reaction Work-up: Once the reaction is complete, allow the mixture to cool to room

temperature. Dilute the mixture with ethyl acetate and transfer it to a separatory funnel.

Wash the organic layer sequentially with water and then brine.

Product Isolation: Dry the separated organic layer over anhydrous sodium sulfate (Na₂SO₄),

filter, and concentrate the solvent under reduced pressure to yield the crude product.
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Purification: Purify the crude material using flash column chromatography on silica gel,

typically with a hexane/ethyl acetate gradient, to afford the pure biaryl product. The final

product's identity and purity should be confirmed by analytical techniques such as NMR and

Mass Spectrometry.

Conclusion
(2,5-Difluoro-4-formylphenyl)boronic acid is a high-value, versatile reagent that serves as a

cornerstone in the synthesis of complex, biologically relevant molecules. Its trifunctional nature

provides a robust platform for generating molecular diversity, enabling chemists to perform

reliable C-C bond formation via its boronic acid moiety, modulate molecular properties with its

difluoro substituents, and introduce further complexity through its formyl group. A thorough

understanding of its properties, safe handling procedures, and optimized application in

cornerstone reactions like the Suzuki-Miyaura coupling is essential for any researcher aiming to

leverage its full synthetic potential in drug discovery and materials science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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